![molecular formula C4H2ClFN2O2S B6226688 2-Chloropyrimidine-5-sulfonyl fluoride CAS No. 2137823-28-8](/img/no-structure.png)
2-Chloropyrimidine-5-sulfonyl fluoride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloropyrimidine-5-sulfonyl fluoride is a chemical compound with the molecular formula C4H2ClFN2O2S . It is closely related to 2-chloropyrimidine-5-sulfonyl chloride, which has a similar structure but with a chloride instead of a fluoride .
Synthesis Analysis
The synthesis of sulfonyl fluorides, including this compound, has been a topic of research. One approach involves direct fluorosulfonylation with fluorosulfonyl radicals, which has emerged as a concise and efficient method for producing sulfonyl fluorides . Another method involves the reaction of 2,4,6 trichloropyrimidine with aromatic amines or amides .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted at the 2nd position with a chlorine atom and at the 5th position with a sulfonyl fluoride group .Chemical Reactions Analysis
Sulfonyl fluorides, including this compound, have been used in various chemical reactions. For instance, they have been used in Hiyama cross-couplings of 2-chloro pyrimidines . They have also been used as electrophilic warheads in chemical biology .Future Directions
The advent of sulfur(VI)-fluoride exchange (SuFEx) processes has invigorated research into electrophilic species featuring a sulfur–fluorine bond, including sulfonyl fluorides . This opens up new possibilities for the development of novel synthetic methods and applications in chemical biology . The balance of reactivity and stability of sulfonyl fluorides, particularly their resistance to hydrolysis under physiological conditions, provides opportunities for synthetic chemists .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloropyrimidine-5-sulfonyl fluoride involves the reaction of 2-chloropyrimidine-5-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "2-chloropyrimidine-5-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add 2-chloropyrimidine-5-sulfonyl chloride to a reaction vessel", "Pass hydrogen fluoride gas through the reaction vessel", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain 2-chloropyrimidine-5-sulfonyl fluoride" ] } | |
CAS RN |
2137823-28-8 |
Molecular Formula |
C4H2ClFN2O2S |
Molecular Weight |
196.59 g/mol |
IUPAC Name |
2-chloropyrimidine-5-sulfonyl fluoride |
InChI |
InChI=1S/C4H2ClFN2O2S/c5-4-7-1-3(2-8-4)11(6,9)10/h1-2H |
InChI Key |
MYYNHVZJLXXVBP-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NC(=N1)Cl)S(=O)(=O)F |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.